N-[(1-ethyl-1H-pyrazol-4-yl)methyl]-N-methyl-1-(2-phenylethyl)-3-piperidinamine

• IUPAC Name: N-[(1-ethylpyrazol-4-yl)methyl]-N-methyl-1-(2-phenylethyl)piperidin-3-amine
• InChI: InChI=1S/C20H30N4/c1-3-24-16-19(14-21-24)15-22(2)20-10-7-12-23(17-20)13-11-18-8-5-4-6-9-18/h4-6,8-9,14,16,20H,3,7,10-13,15,17H2,1-2H3
• InChI Key: SBFCZWFGVUYBGD-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C=N1)CN(C)C2CCCN(C2)CCC3=CC=CC=C3
• Molecular Formula: C20H30N4
• Molecular Weight: 326.5 g/mol

Description

N-[(1-ethyl-1H-pyrazol-4-yl)methyl]-N-methyl-1-(2-phenylethyl)-3-piperidinamine is a chemical compound that has been widely studied for its potential medicinal properties. It is commonly referred to as EPPMP and belongs to the class of compounds known as pyrazoles.

Mechanism of Action

The mechanism of action of EPPMP is not fully understood. However, it is believed to act on the opioid receptors in the brain, which are involved in the regulation of pain, mood, and addiction. EPPMP may also modulate the release of neurotransmitters such as dopamine and serotonin, which are involved in the regulation of mood and behavior.
Biochemical and Physiological Effects:
EPPMP has been shown to have potent analgesic and anti-inflammatory effects in animal models of pain and inflammation. It has also been shown to reduce the symptoms of depression and anxiety in animal models of these conditions. EPPMP has a high affinity for the opioid receptors in the brain, which may contribute to its analgesic and anti-addictive effects.

Advantages and Limitations for Lab Experiments

One advantage of EPPMP is its potent analgesic and anti-inflammatory effects, which make it a useful tool for studying pain and inflammation in animal models. However, EPPMP has limited water solubility, which can make it difficult to administer in certain experimental settings. Additionally, further research is needed to fully understand the safety and efficacy of EPPMP in humans.

Future Directions

There are several future directions for research on EPPMP. One area of interest is its potential as a treatment for addiction. EPPMP has been shown to reduce the symptoms of addiction in animal models, and further research is needed to determine its potential as a treatment for human addiction. Another area of interest is its potential as a treatment for depression. EPPMP has been shown to have antidepressant effects in animal models, and further research is needed to determine its potential as a treatment for human depression. Finally, further research is needed to fully understand the mechanism of action of EPPMP and its potential as a therapeutic agent for various medical conditions.

Synthesis Methods

The synthesis of EPPMP involves the reaction of 1-ethyl-1H-pyrazole-4-carbaldehyde with N-methyl-1-(2-phenylethyl)-piperidin-3-amine in the presence of a reducing agent. The reaction yields EPPMP as a white crystalline powder.

Scientific Research Applications

EPPMP has been studied for its potential as a therapeutic agent for various medical conditions. It has been shown to have potent antinociceptive and anti-inflammatory effects in animal models of pain and inflammation. EPPMP has also been investigated for its potential as a treatment for addiction and depression.